L-Thyroxine sodium salt pentahydrate

• IUPAC Name: sodium;(2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]propanoate;pentahydrate
• InChI: InChI=1S/C15H11I4NO4.Na.5H2O/c16-8-4-7(5-9(17)13(8)21)24-14-10(18)1-6(2-11(14)19)3-12(20)15(22)23;;;;;;/h1-2,4-5,12,21H,3,20H2,(H,22,23);;5*1H2/q;+1;;;;;/p-1/t12-;;;;;;/m0....../s1
• InChI Key: JMHCCAYJTTWMCX-QWPJCUCISA-M
• Canonical SMILES: C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)CC(C(=O)[O-])N.O.O.O.O.O.[Na+]
• Isomeric SMILES: C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)C[C@@H](C(=O)[O-])N.O.O.O.O.O.[Na+]
• Molecular Formula: C15H20I4NNaO9
• DSSTOX Substance ID: DTXSID10209941
• Molecular Weight: 888.93 g/mol
• CAS RN: 6106-07-6, 55-03-8, 25416-65-3

Description

L-Thyroxine sodium salt pentahydrate, also known as Sodium levothyroxine or T4, is a synthetically produced form of thyroxine. It is an iodine-containing hormone produced from thyroglobulin in the thyroid follicular cells. The stimulation of metabolic rate and regulation of growth and development by these hormones appear to be due to their effects on DNA transcription and thus, protein synthesis.

Synthesis Analysis

The synthesis of L-Thyroxine sodium salt pentahydrate involves the reaction of crude Levothyroxine with hot ethanol. A 50% NaOH solution is added to the hot reaction mixture until a clear solution is obtained. The reaction mixture is then refluxed for about 15 minutes.

Molecular Structure Analysis

The linear formula of L-Thyroxine sodium salt pentahydrate is HOC6H2I2OC6H2I2CH2CH(NH2)COONa · 5H2O. It has a molecular weight of 888.93. The SMILES string representation is O.O.O.O.O. [Na+].N [C@@H] (Cc1cc (I)c (Oc2cc (I)c (O)c (I)c2)c (I)c1)C ( [O-])=O.

Chemical Reactions Analysis

L-Thyroxine sodium salt pentahydrate dissolves in 4 N NH4OH in methanol at 50 mg/ml to yield a clear to hazy, colorless to yellow solution.

Scientific Research Applications

Hypothyroidism Treatment

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Thyroid Hormone Research

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Stability and Compatibility Studies

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Ionic Levothyroxine Formulations

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Mechanism of Action

Target of Action

L-Thyroxine sodium salt pentahydrate, also known as Levothyroxine, is a synthetic hormone . The primary targets of this compound are the thyroid follicular cells . These cells are responsible for the production of the endogenous hormones thyroxine (T4) and triiodothyronine (T3), which are crucial for normal growth, development, and numerous metabolic processes .

Biochemical Pathways

The biochemical pathways affected by L-Thyroxine involve the stimulation of metabolic rate and regulation of growth and development . These effects appear to be due to the hormones’ impact on DNA transcription, leading to protein synthesis . T4 and T3 act on nearly every cell of the body, but they have a particularly strong effect on the cardiac system .

Pharmacokinetics

The pharmacokinetics of L-Thyroxine sodium salt pentahydrate involve its absorption, distribution, metabolism, and excretion (ADME). After administration, the compound is absorbed and converted into T3, its active form . The conversion of T4 to T3 is a crucial step in the compound’s mechanism of action . The details of its ADME properties and their impact on bioavailability are complex and depend on various factors, including the individual’s physiological condition and the presence of other medications .

Result of Action

The result of L-Thyroxine’s action is the normalization of thyroid hormone levels in the body. This leads to the alleviation of symptoms of hypothyroidism, such as fatigue, increased heart rate, depression, dry skin and hair, muscle cramps, constipation, weight gain, memory impairment, and poor tolerance to cold temperatures .

Action Environment

The action of L-Thyroxine can be influenced by various environmental factors. For instance, the compound’s stability and efficacy can be affected by storage conditions . Furthermore, the individual’s physiological environment, including their hormonal balance and metabolic state, can also influence the compound’s action .

Safety and Hazards

L-Thyroxine sodium salt pentahydrate is toxic if swallowed or in contact with skin. It causes skin irritation and serious eye irritation.

Future Directions

Levothyroxine is primarily used to treat hypothyroidism, a condition where the thyroid gland is no longer able to produce sufficient quantities of the thyroid hormones T4 and T3, resulting in diminished downstream effects of these hormones. The transient formulation procedures where temperature might go up or humidity might go down would not have a major impact on the API stability.